Cas no 2639453-83-9 (3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid)

• Product Name: 3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid
• CAS No: 2639453-83-9
• MF: C₂₁H₂₀FNO₆
• MW: 401.385009765625
• CID: 5643482
• PubChem ID: 165898862
• Update Time: 2025-05-20

3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783132
• 3-ethoxy-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-fluoro-3-oxopropanoic acid
• 2639453-83-9
• 3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid

• Inchi： 1S/C21H20FNO6/c1-2-28-19(26)21(22,18(24)25)12-23-20(27)29-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17H,2,11-12H2,1H3,(H,23,27)(H,24,25)
• InChI Key： VDBXCDGFSBOROD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(=O)OCC)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 401.12746552g/mol
• Monoisotopic Mass: 401.12746552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Additional information on 3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid

Comprehensive Overview of 3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid (CAS No. 2639453-83-9)

3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid (CAS No. 2639453-83-9) is a specialized fluorinated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluoro-oxopropanoic acid moiety, makes it invaluable for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "fluorinated building blocks for drug discovery", highlighting its relevance in modern medicinal chemistry.

The compound’s CAS No. 2639453-83-9 is often associated with queries like "applications of Fmoc-fluoro amino acids" or "synthetic routes for fluorinated peptides", reflecting its role in advancing targeted therapeutics. Its ethoxy and carboxylic acid functionalities enhance solubility and reactivity, critical for solid-phase peptide synthesis (SPPS). Recent trends in AI-driven drug design and green chemistry have further amplified interest in such tailored intermediates, as they enable precise modifications while minimizing waste.

From a structural perspective, the 2-fluoro-3-oxopropanoic acid segment introduces steric and electronic effects that influence peptide conformation and stability. This aligns with growing demand for "metabolically stable peptides" and "next-generation protease inhibitors". Laboratories optimizing peptide-based vaccines or GPCR-targeted drugs often explore derivatives like 3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-fluoro-3-oxopropanoic acid to improve bioavailability and binding affinity.

Quality control of this compound involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). Its storage typically requires anhydrous conditions to preserve the integrity of the Fmoc group and fluoro-substituted backbone. These protocols address common concerns like "handling moisture-sensitive reagents" or "characterizing complex amino acid analogs"—topics frequently debated in scientific forums.

In summary, CAS No. 2639453-83-9 represents a cutting-edge tool for researchers tackling challenges in bioconjugation, enzyme inhibition, and prodrug development. Its integration into workflows underscores the intersection of traditional organic synthesis and emerging biotechnologies, answering pressing questions about "customizable peptide scaffolds" and "sustainable synthetic methodologies" in the life sciences.